5-[4-(benzyloxy)benzylidene]-2-imino-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-2-amino-5-[(4-phenylmethoxyphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C17H14N2O2S/c18-17-19-16(20)15(22-17)10-12-6-8-14(9-7-12)21-11-13-4-2-1-3-5-13/h1-10H,11H2,(H2,18,19,20)/b15-10-
• InChI Key: XRASDBUCAOOUEM-GDNBJRDFSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C=C3C(=O)N=C(S3)N
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=C\3/C(=O)N=C(S3)N
• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol

Description

5-[4-(benzyloxy)benzylidene]-2-imino-1,3-thiazolidin-4-one is a chemical compound that has been extensively studied in scientific research. It is commonly referred to as thioflavin T and is known for its fluorescent properties. Thioflavin T has been used in various research studies, including Alzheimer's disease, Parkinson's disease, and prion diseases.

Mechanism of Action

Thioflavin T binds to amyloid fibrils and forms a complex that emits fluorescence. The mechanism of action of thioflavin T is based on the interaction between the thiazolidinone ring of thioflavin T and the β-sheet structure of amyloid fibrils. Thioflavin T has a high affinity for amyloid fibrils and can be used to detect and quantify these fibrils.
Biochemical and Physiological Effects:
Thioflavin T has no known biochemical or physiological effects on living organisms. It is commonly used as a research tool to detect and quantify amyloid fibrils in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using thioflavin T in lab experiments include its high sensitivity and specificity for amyloid fibrils. Thioflavin T is a reliable research tool for detecting and quantifying amyloid fibrils in vitro and in vivo. The limitations of using thioflavin T in lab experiments include its potential toxicity and the need for specialized equipment and expertise for synthesis.

Future Directions

Thioflavin T has the potential for future research in the fields of Alzheimer's disease, Parkinson's disease, and prion diseases. Future research could focus on developing new thioflavin T derivatives with improved sensitivity and specificity for amyloid fibrils. Additionally, thioflavin T could be used in the development of new diagnostic tools for amyloid-related diseases. Finally, thioflavin T could be used in the development of new therapies for amyloid-related diseases.

Synthesis Methods

Thioflavin T can be synthesized through a multi-step process involving the reaction of 2-aminothiophenol with benzaldehyde, followed by the reaction of the resulting compound with 4-bromobenzyl bromide. The final step involves the reaction of the resulting product with 2-cyanoacetamide. The synthesis of thioflavin T is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

Thioflavin T has been extensively used in scientific research due to its fluorescent properties. It has been used in various studies related to protein aggregation and amyloid fibril formation. Thioflavin T is commonly used to detect and quantify amyloid fibrils in vitro and in vivo. It has been used in studies related to Alzheimer's disease, Parkinson's disease, and prion diseases.